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Compound of Interest

Compound Name: Edta-AM

Cat. No.: B12383117

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethylenediaminetetraacetic acid (EDTA) is a widely used chelator of divalent cations. Its
acetoxymethyl (AM) ester form, EDTA-AM, is a membrane-permeant version that can be
loaded into live cells. Once inside the cell, ubiquitous intracellular esterases cleave the AM
groups, trapping the active EDTA within the cytosol. This allows for the effective chelation of
intracellular ions, such as calcium (Ca?*) and magnesium (Mg?*), making EDTA-AM a valuable
tool for studying the roles of these ions in various cellular processes. Proper preparation of a
concentrated stock solution is crucial for accurate and reproducible experimental results. This
document provides a detailed protocol for the preparation of EDTA-AM stock solutions in
DMSO.

Quantitative Data Summary

A summary of the key quantitative data for the preparation of an EDTA-AM stock solution is
provided in the table below for easy reference.
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Parameter Value

Reference

Molecular Weight 580.49 g/mol

[1]

DMSO (anhydrous or newly
Solvent
opened recommended)

[2]

Recommended Stock
) 1-100 mM
Concentration

[1](21[3]

Storage Temperature -20°C or -80°C

1 month at -20°C; 6 months at

Stock Solution Stability )
-80°C (protect from light)

. . i 1-10 mM for metalloprotease
Typical Working Concentration
inhibition

Experimental Protocol

This protocol details the steps for preparing a 100 mM stock solution of EDTA-AM in DMSO.

3.1. Materials

« EDTA-AM (powder)

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber vials

e \ortex mixer

» Ultrasonic bath (optional, but recommended for higher concentrations)

o Calibrated micropipettes and sterile tips

3.2. Procedure

o Equilibrate Reagents: Allow the EDTA-AM powder and DMSO to warm to room temperature

before opening to prevent condensation of atmospheric moisture.

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://file.medchemexpress.com/batch_PDF/HY-D1746/EDTA-AM-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/edta-am.html
https://file.medchemexpress.com/batch_PDF/HY-D1746/EDTA-AM-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/edta-am.html
https://www.medchemexpress.com/edta-am.html?locale=es-ES
https://www.benchchem.com/product/b12383117?utm_src=pdf-body
https://www.benchchem.com/product/b12383117?utm_src=pdf-body
https://www.benchchem.com/product/b12383117?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Weigh EDTA-AM: Accurately weigh the desired amount of EDTA-AM powder. For example,
to prepare 1 ml of a 100 mM stock solution, you would need 58.05 mg of EDTA-AM.

» Dissolve in DMSO: Add the appropriate volume of DMSO to the EDTA-AM powder. For a
100 mM stock solution, if you weighed out 58.05 mg of EDTA-AM, you would add 1 ml of
DMSO.

o Promote Dissolution: Vortex the solution vigorously until the EDTA-AM is completely
dissolved. For higher concentrations, sonication in an ultrasonic bath may be necessary to
ensure complete dissolution.

» Aliquot: Dispense the stock solution into smaller, single-use aliquots in microcentrifuge tubes
or amber vials to avoid repeated freeze-thaw cycles.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months). It is crucial to protect the solution from light.

3.3. Preparation of Working Solutions

The concentrated stock solution should be diluted in an appropriate aqueous buffer or cell
culture medium to the desired working concentration immediately before use. To aid in the
dispersion of the hydrophobic AM ester in the aqueous medium, the non-ionic detergent
Pluronic® F-127 can be used at a final concentration of 0.02-0.04%.

Diagrams

Experimental Workflow for EDTA-AM Stock Solution Preparation

Preparation Storage Application

Click to download full resolution via product page

Caption: Workflow for the preparation and storage of an EDTA-AM stock solution in DMSO.
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Mechanism of Intracellular EDTA Chelation

Caption: Mechanism of action of EDTA-AM in live cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12383117?utm_src=pdf-body
https://www.benchchem.com/product/b12383117?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-D1746/EDTA-AM-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/edta-am.html
https://www.medchemexpress.com/edta-am.html?locale=es-ES
https://www.benchchem.com/product/b12383117#how-to-prepare-edta-am-stock-solution-in-dmso
https://www.benchchem.com/product/b12383117#how-to-prepare-edta-am-stock-solution-in-dmso
https://www.benchchem.com/product/b12383117#how-to-prepare-edta-am-stock-solution-in-dmso
https://www.benchchem.com/product/b12383117#how-to-prepare-edta-am-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12383117?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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